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Compound of Interest

Compound Name: Tetrabutylurea

Cat. No.: B1198226 Get Quote

Application Notes and Protocols for
Tetrabutylurea
For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed protocols for the safe handling, storage, and disposal of

Tetrabutylurea (CAS No. 4559-86-8). Adherence to these guidelines is crucial to ensure

personnel safety and minimize environmental impact.

Section 1: Chemical and Physical Properties
Tetrabutylurea is a colorless to yellowish organic liquid.[1] It is used as a solvent and reagent

in various chemical processes, including as a solvent in hydrogen peroxide production and as

an electrolyte in electrochemical devices.[2][3]

Table 1: Physical and Chemical Properties of Tetrabutylurea
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Property Value Source

Molecular Formula C17H36N2O [2][4][5]

Molecular Weight 284.48 g/mol [4][5][6]

CAS Number 4559-86-8 [1][6][7]

Appearance Colorless to pale yellow liquid [1][8]

Boiling Point 163°C at 12 mmHg [6]

305°C [1]

Melting Point 155°C (decomposes) [6]

Flash Point 127°C (closed cup) [1]

Water Solubility 4.3 mg/L at 20°C [1]

Density 0.8764 g/cm³ at 20°C [1]

Vapor Pressure 1.9 x 10E-4 hPa at 20°C [1]

Log Kow (Octanol/Water

Partition Coefficient)
6.2 at 25°C [1]

Section 2: Hazard Identification and Safety
Precautions
Tetrabutylurea is classified as a skin irritant and is toxic to aquatic life with long-lasting effects.

[7][9] It is a combustible liquid.[6]

GHS Hazard Statements:

H315: Causes skin irritation.[7][9]

H411: Toxic to aquatic life with long lasting effects.[7][9]

H227: Combustible liquid.[6]

Precautionary Statements:
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P264: Wash skin thoroughly after handling.[6][7][9]

P273: Avoid release to the environment.[6][7][9]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][7][9]

P302+P352: IF ON SKIN: Wash with plenty of water.[6][7][9]

P332+P317: If skin irritation occurs: Get medical help.[6][7][9]

P362+P364: Take off contaminated clothing and wash it before reuse.[6][7][9]

P391: Collect spillage.[6][7][9]

P501: Dispose of contents/container in accordance with local regulations.[6][7][9]

Section 3: Experimental Protocols
General Handling Protocol
This protocol outlines the standard procedure for handling Tetrabutylurea in a laboratory

setting to minimize exposure and ensure safety.

Methodology:

Engineering Controls: All handling of Tetrabutylurea should be conducted in a well-

ventilated area, preferably within a chemical fume hood.[6][10] Ensure that an emergency

eyewash station and safety shower are readily accessible.[10]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or a face shield.[7][10]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Gloves must be

inspected prior to use.[6]

Body Protection: Wear a lab coat or chemical-resistant apron. For larger quantities,

impervious clothing may be necessary.[6][7]
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Respiratory Protection: If working outside a fume hood or if there is a risk of generating

aerosols, use a NIOSH-approved respirator with an organic vapor cartridge.[7]

Handling Procedure:

Avoid contact with skin and eyes.[6][11]

Avoid inhalation of vapor or mist.[6]

Use non-sparking tools to prevent ignition.[6][11]

Take measures to prevent the buildup of electrostatic charge.[10]

Keep away from heat, sparks, and open flames.[6]

Wash hands thoroughly after handling.[10]
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Caption: General Handling Workflow for Tetrabutylurea
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Proper storage is essential to maintain the stability of Tetrabutylurea and prevent hazardous

situations.

Methodology:

Container: Store in a tightly closed, original container.[6][11]

Location: Keep in a cool, dry, and well-ventilated area.[2][6][11] The storage temperature

should not exceed 37°C.[3]

Incompatible Materials: Store separately from oxidizing agents and foodstuffs.[10][11]

Safety Measures: The storage area should be equipped with lightning protection and an

exhaust system with grounding to prevent static electricity buildup.[3] Prohibit the use of

equipment and tools that are prone to sparks.[3] Keep away from heat and sources of

ignition.[3]

Disposal Protocol
Tetrabutylurea and its containers must be disposed of as hazardous waste.

Methodology:

Waste Collection: Collect waste Tetrabutylurea in a designated, labeled, and sealed

container. Do not mix with other waste streams unless compatibility is confirmed.

Disposal Method: The material can be disposed of by a licensed chemical destruction plant

or by controlled incineration with flue gas scrubbing.[6]

Environmental Precautions: Do not contaminate water, foodstuffs, feed, or seed by storage

or disposal.[6] Do not discharge to sewer systems.[6]

Regulatory Compliance: Observe all federal, state, and local environmental regulations when

disposing of this substance.[10]

Container Disposal: Contaminated packaging can be triple-rinsed and offered for recycling or

reconditioning. Alternatively, puncture the container to make it unusable and dispose of it in a

sanitary landfill.[6]
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Section 4: Emergency Procedures
Accidental Release Measures
Methodology:

Personal Precautions:

Evacuate personnel to a safe area, upwind of the spill.[6][7]

Ensure adequate ventilation.[6][7]

Wear appropriate PPE as described in Section 3.1.[6][7]

Avoid breathing vapors, mist, or gas.[6][7]

Eliminate all ignition sources.[6]

Environmental Precautions:

Prevent further leakage or spillage if it is safe to do so.[6][7]

Do not let the chemical enter drains, as it is toxic to aquatic life.[6][7]

Containment and Cleaning Up:

Absorb the spill with an inert absorbent material (e.g., dry sand, earth, or sawdust).[10][12]

Collect the absorbed material and place it in a suitable, closed container for disposal.[6]

Use spark-proof tools and explosion-proof equipment during cleanup.[6][10]
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Caption: Accidental Release Workflow

First Aid Measures
Methodology:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[6][7][13]

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. If skin irritation occurs, consult a doctor.[6]

[7][13]
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Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.[6][7][10]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.[6][7]

Fire-Fighting Measures
Methodology:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

[7][10]

Unsuitable Extinguishing Media: Do not use a heavy stream of water as it may scatter and

spread the fire.[10]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides and carbon oxides.[10][12][14]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6][7][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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